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Compound of Interest

Compound Name: Ro 23-3423

Cat. No.: B1679467 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Ro 23-3423 (CAS No. 110996-51-5), a specific inhibitor of thromboxane

synthetase. The following procedures are designed to ensure the safety of laboratory personnel

and compliance with environmental regulations. Researchers, scientists, and drug

development professionals should adhere to these guidelines in conjunction with their

institution's specific safety protocols and the full Safety Data Sheet (SDS).

Chemical and Physical Properties Relevant to Disposal
A summary of the key characteristics of Ro 23-3423 is provided below to inform safe handling

and disposal decisions.

Property Data Reference

CAS Number 110996-51-5 [1][2]

Physical State Solid (powder)

Solubility
DMSO: 60 mg/mL (195.85

mM)
[3]

Storage Conditions Powder: -20°C for 3 years

Incompatible Materials Strong oxidizing agents
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Detailed Disposal Protocol
The primary directive for the disposal of Ro 23-3423 is to act in accordance with local, state,

and federal regulations.[2] The following step-by-step protocol provides a framework for

compliant and safe disposal.

1. Waste Identification and Segregation:

Designated Waste Stream: Ro 23-3423 waste should be classified as chemical waste.

Segregation: Do not mix Ro 23-3423 waste with other waste streams such as sharps,

biological waste, or general laboratory trash. It should be collected in a dedicated and clearly

labeled waste container.

2. Personal Protective Equipment (PPE):

Before handling Ro 23-3423 for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

3. Containerization:

Primary Container: Use a chemically compatible and sealable container for collecting Ro 23-
3423 waste. The container should be in good condition, with no leaks or cracks.

Labeling: The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Ro 23-3423"

The CAS Number: "110996-51-5"

The primary hazards associated with the chemical (refer to the full SDS).
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The accumulation start date.

Closure: Keep the waste container securely closed at all times, except when adding waste.

[2]

4. Spill and Contamination Management:

Spill Cleanup: In the event of a spill, avoid generating dust. If appropriate, moisten the spilled

material first to prevent it from becoming airborne. Carefully sweep the spilled substance into

a covered plastic container for disposal.

Contaminated Materials: Any materials that come into contact with Ro 23-3423, such as

pipette tips, weighing paper, or contaminated PPE, should be considered chemical waste

and disposed of in the designated Ro 23-3423 waste container. Adhered or collected

material should be promptly disposed of in accordance with appropriate laws and

regulations.

5. Storage of Waste:

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow your institution's guidelines for the maximum accumulation time for hazardous waste.

6. Final Disposal:

Arrange for the collection and disposal of the Ro 23-3423 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of Ro 23-3423 down the drain or in the regular trash.

Visualized Disposal Workflow
The following diagrams illustrate the logical steps and decision-making processes for the

proper disposal of Ro 23-3423.
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Caption: Disposal Workflow for Ro 23-3423.
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Caption: Safety Decision Pathway for Ro 23-3423.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.targetmol.com/attachment/sds/40DC0259-1471-4EE0-8750-1E74C336ADD5/T28569
https://www.targetmol.com/attachment/sds/D28DE4F9-DF14-4B44-8F30-10941C6A773A/T21519
https://www.targetmol.com/attachment/sds/E572D28C-909D-43E9-9F58-ABE6B46E82B5/T68046
https://www.benchchem.com/product/b1679467#ro-23-3423-proper-disposal-procedures
https://www.benchchem.com/product/b1679467#ro-23-3423-proper-disposal-procedures
https://www.benchchem.com/product/b1679467#ro-23-3423-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

